4-(9-bromo-5-(pyridin-4-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol

Specification

• CAS No.: 941946-85-6
• Molecular Formula: C21H16BrN3O2
• Molecular Weight: 422.282
• IUPAC Name: 4-(9-bromo-5-pyridin-4-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-2-yl)phenol
• Standard InChI: InChI=1S/C21H16BrN3O2/c22-15-3-6-20-17(11-15)19-12-18(13-1-4-16(26)5-2-13)24-25(19)21(27-20)14-7-9-23-10-8-14/h1-11,19,21,26H,12H2
• Standard InChI Key: ZXVUDMVDHUMYDO-UHFFFAOYSA-N
• SMILES: C1C2C3=C(C=CC(=C3)Br)OC(N2N=C1C4=CC=C(C=C4)O)C5=CC=NC=C5

Introduction

Synthesis and Preparation

The synthesis of such complex heterocyclic compounds typically involves multi-step reactions, including cyclization, condensation, and substitution reactions. While specific synthesis details for 4-(9-bromo-5-(pyridin-4-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c]oxazin-2-yl)phenol are not available, related compounds often require careful control of reaction conditions and reagents to achieve the desired structure.

Biological and Pharmacological Applications

Heterocyclic compounds, particularly those with pyrazole and oxazine rings, have been explored for their biological activities, including anticancer, antiviral, and psychotropic effects. The presence of a pyridin-4-yl group may enhance interactions with biological targets, given the known importance of pyridine derivatives in medicinal chemistry.

Research Findings and Future Directions

While specific research findings on 4-(9-bromo-5-(pyridin-4-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c]oxazin-2-yl)phenol are not available, studies on related compounds suggest potential applications in drug discovery. Future research should focus on synthesizing this compound and evaluating its biological activity to explore its therapeutic potential.